6-Ethoxy-2-[(pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole

• IUPAC Name: 6-ethoxy-2-(pyridin-2-ylmethylsulfanyl)-1,3-benzothiazole
• InChI: InChI=1S/C15H14N2OS2/c1-2-18-12-6-7-13-14(9-12)20-15(17-13)19-10-11-5-3-4-8-16-11/h3-9H,2,10H2,1H3
• InChI Key: VSLLTLWXMHZBRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC3=CC=CC=N3
• Molecular Formula: C15H14N2OS2
• Molecular Weight: 302.4 g/mol

Description

6-Ethoxy-2-[(pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole is a heterocyclic compound that features a benzothiazole core substituted with an ethoxy group and a pyridin-2-ylmethylsulfanyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Ethoxy-2-[(pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole typically involves the following steps:

Formation of the Benzothiazole Core: The benzothiazole core can be synthesized through the cyclization of 2-aminothiophenol with an appropriate aldehyde or ketone under acidic conditions.

Introduction of the Ethoxy Group: The ethoxy group can be introduced via an alkylation reaction using ethyl iodide or ethyl bromide in the presence of a base such as potassium carbonate.

Attachment of the Pyridin-2-ylmethylsulfanyl Moiety: The final step involves the nucleophilic substitution of the benzothiazole core with pyridin-2-ylmethylthiol under basic conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the above synthetic routes for large-scale production. This includes using continuous flow reactors, optimizing reaction conditions to increase yield and purity, and implementing efficient purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

6-Ethoxy-2-[(pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or thioether using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the ethoxy group or the pyridin-2-ylmethylsulfanyl moiety.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, nucleophiles such as thiols or amines.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, thioethers.

Substitution: Various substituted benzothiazoles depending on the nucleophile used.

Scientific Research Applications

6-Ethoxy-2-[(pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole has several scientific research applications:

Medicinal Chemistry: The compound can be used as a scaffold for designing new drugs, particularly those targeting specific enzymes or receptors.

Materials Science: It can be used in the development of new materials with unique electronic or optical properties.

Biological Studies: The compound can be used to study the interactions between small molecules and biological macromolecules such as proteins or DNA.

Mechanism of Action

The mechanism of action of 6-Ethoxy-2-[(pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole depends on its specific application. In medicinal chemistry, it may act by binding to a specific enzyme or receptor, thereby modulating its activity. The molecular targets and pathways involved would vary depending on the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

2-[(Pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole: Lacks the ethoxy group, which may affect its reactivity and biological activity.

6-Methoxy-2-[(pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole: Similar structure but with a methoxy group instead of an ethoxy group, which may influence its chemical properties.

Uniqueness

6-Ethoxy-2-[(pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole is unique due to the presence of both the ethoxy group and the pyridin-2-ylmethylsulfanyl moiety, which can confer distinct chemical and biological properties compared to similar compounds.